Cas no 54965-60-5 (2-Chloro-4-methyl-5-nitroquinoline)

• Product Name: 2-Chloro-4-methyl-5-nitroquinoline
• CAS No: 54965-60-5
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 2186148
• Update Time: 2023-08-05

2-Chloro-4-methyl-5-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methyl-5-nitroquinoline
• Quinoline, 2-chloro-4-methyl-5-nitro-
• RHHMCNAZQZYKMV-UHFFFAOYSA-N
• 2-chloro-4-methyl-5-nitro quinoline
• 2-Chloro-4-methyl-5-nitroquinoline #

• Inchi： 1S/C10H7ClN2O2/c1-6-5-9(11)12-7-3-2-4-8(10(6)7)13(14)15/h2-5H,1H3
• InChI Key： RHHMCNAZQZYKMV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C2C(=CC=CC2=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 256
• Topological Polar Surface Area: 58.7